Cas no 2228804-18-8 (tert-butyl N-(6-amino-4,4-difluoro-2-methylhexan-3-yl)carbamate)

• Product Name: tert-butyl N-(6-amino-4,4-difluoro-2-methylhexan-3-yl)carbamate
• CAS No: 2228804-18-8
• MF: C₁₂H₂₄F₂N₂O₂
• MW: 266.327970504761
• CID: 5778130
• PubChem ID: 165827282
• Update Time: 2025-10-31

tert-butyl N-(6-amino-4,4-difluoro-2-methylhexan-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(6-amino-4,4-difluoro-2-methylhexan-3-yl)carbamate
• 2228804-18-8
• EN300-1872838

• Inchi： 1S/C12H24F2N2O2/c1-8(2)9(12(13,14)6-7-15)16-10(17)18-11(3,4)5/h8-9H,6-7,15H2,1-5H3,(H,16,17)
• InChI Key： SQQFVEXHPPCQHT-UHFFFAOYSA-N
• SMILES： FC(CCN)(C(C(C)C)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 266.18058434g/mol
• Monoisotopic Mass: 266.18058434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-(6-amino-4,4-difluoro-2-methylhexan-3-yl)carbamate

Introduction to Tert-butyl N-(6-amino-4,4-difluoro-2-methylhexan-3-yl)carbamate (CAS No. 2228804-18-8)

Tert-butyl N-(6-amino-4,4-difluoro-2-methylhexan-3-yl)carbamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2228804-18-8, is a derivative of carbamate and features a complex alkyl chain with fluoro and amino substituents. The unique structural properties of this molecule make it a promising candidate for various applications, particularly in drug development and bioactive molecule synthesis.

The molecular structure of Tert-butyl N-(6-amino-4,4-difluoro-2-methylhexan-3-yl)carbamate consists of a tert-butyl group attached to a carbamate moiety, which is further linked to a 6-amino-4,4-difluoro-2-methylhexan-3-yl chain. This arrangement imparts specific physicochemical properties, such as high lipophilicity and metabolic stability, which are crucial for pharmaceutical applications. The presence of fluoro substituents enhances the compound's binding affinity and resistance to enzymatic degradation, making it an attractive scaffold for drug design.

In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their diverse biological activities. Carbamates are known for their ability to act as intermediates in the synthesis of various pharmacologically active agents. The compound Tert-butyl N-(6-amino-4,4-difluoro-2-methylhexan-3-yl)carbamate has been explored in several research studies for its potential role in modulating biological pathways associated with inflammation, pain, and neurodegenerative diseases.

One of the most compelling aspects of this compound is its structural flexibility, which allows for modifications that can fine-tune its biological activity. Researchers have been particularly interested in how the fluoro substituents influence the compound's interactions with biological targets. Fluorine atoms are known to enhance metabolic stability and binding affinity, which can lead to more effective drug candidates. The specific arrangement of atoms in Tert-butyl N-(6-amino-4,4-difluoro-2-methylhexan-3-yl)carbamate makes it a valuable tool for studying these effects.

Recent studies have demonstrated the potential of this compound as a precursor in the synthesis of more complex molecules with therapeutic applications. For instance, researchers have investigated its use in developing novel nonsteroidal anti-inflammatory drugs (NSAIDs). The combination of lipophilicity and metabolic stability provided by the fluoro and amino groups makes it an ideal candidate for such applications. Additionally, the tert-butyl group enhances solubility and bioavailability, further improving its suitability for pharmaceutical use.

The synthesis of Tert-butyl N-(6-amino-4,4-difluoro-2-methylhexan-3-yl)carbamate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as fluorination reactions and carbamate formation under mild conditions, are employed to ensure high yield and purity. These synthetic strategies are critical for producing compounds that meet the stringent requirements of pharmaceutical research.

In conclusion, Tert-butyl N-(6-amino-4,4-difluoro-2-methylhexan-3-yl)carbamate (CAS No. 2228804-18-8) is a highly versatile compound with significant potential in pharmaceutical chemistry. Its unique structural features make it an excellent candidate for drug development and bioactive molecule synthesis. Ongoing research continues to uncover new applications and therapeutic benefits associated with this compound, highlighting its importance in modern medicinal chemistry.